Cas no 5333-76-6 (Ethanol,2-(phenylamino)-, 1-acetate)

• Product Name: Ethanol,2-(phenylamino)-, 1-acetate
• CAS No: 5333-76-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 385810
• PubChem ID: 220088
• Update Time: 2025-04-19

Ethanol,2-(phenylamino)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(phenylamino)-, 1-acetate
• 2-anilinoethyl acetate
• 1-Acetoxy-2-anilino-aethan
• 1-acetoxy-2-anilino-ethane
• 2-(phenylamino)ethyl acetate
• AC1L585F
• AC1Q684A
• AR-1C9685
• CTK4J7646
• Essigsaeure-(2-anilino-aethylester)
• N-(2-Acetoxyethyl)anilin
• N-< 2-Acetoxy-ethyl> -anilin
• NSC2343
• SureCN5950512
• DTXSID00277437
• 5333-76-6
• NSC-2343
• SCHEMBL5950512
• ACETIC ACID, 2-ANILINOETHYL ESTER

• Inchi： 1S/C10H13NO2/c1-9(12)13-8-7-11-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key： FZMXXXBUHOWPTC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33